N-((4-(3,4-dichlorophenyl)-5-((2-oxo-2-(m-tolylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: N-[[4-(3,4-dichlorophenyl)-5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C25H21Cl2N5O2S/c1-16-6-5-9-18(12-16)29-23(33)15-35-25-31-30-22(14-28-24(34)17-7-3-2-4-8-17)32(25)19-10-11-20(26)21(27)13-19/h2-13H,14-15H2,1H3,(H,28,34)(H,29,33)
• InChI Key: IEPLBEKISUOLFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2C3=CC(=C(C=C3)Cl)Cl)CNC(=O)C4=CC=CC=C4
• Molecular Formula: C25H21Cl2N5O2S
• Molecular Weight: 526.4 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C25H21Cl2N5O2S, and its molecular weight is 526.44. It contains several functional groups, including a 1,2,4-triazole ring, a dichlorophenyl group, a tolylamino group, and a benzamide group.

Scientific Research Applications

Antiallergy and Antimicrobial Applications

• Antiallergy Activity : A study on N-(4-substituted-thiazolyl)oxamic acid derivatives revealed potent antiallergy activity in rat models, suggesting the potential of related compounds for treating allergies. The research highlights the synthesis process and pharmacological evaluation of these compounds (Hargrave, Hess, & Oliver, 1983).
• Antimicrobial Agents : The synthesis and characterization of new quinazolines with potential as antimicrobial agents were explored, indicating the chemical's relevance in developing treatments against bacterial and fungal infections (Desai, Shihora, & Moradia, 2007).

Anticancer Research

• Compounds with a similar chemical structure have been evaluated for their anticancer activity. For instance, a series of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides were synthesized and tested against various cancer cell lines, showing moderate to excellent anticancer activity (Ravinaik et al., 2021).

Synthesis and Characterization of Novel Compounds

• Research into the synthesis of novel compounds, including those with antimicrobial and antitumor properties, is a key application area. For example, studies on fused 1,2,4-triazines as potential antimicrobial and antitumor agents demonstrated the chemical's utility in creating new therapeutic options (Abd El-Moneim et al., 2015).

Chemical Synthesis and Reactivity

• The chemical also finds application in the synthesis of complex molecules, such as rhenium and technetium complexes with tridentate N-[(N'',N''-dialkylamino)(thiocarbonyl)]-N'-substituted benzamidine ligands, highlighting its versatility in chemical reactions and potential for creating novel materials with specific properties (Hung Huy et al., 2008).

Future Directions

The future directions for this compound would depend on its biological activity. Given the wide range of activities exhibited by other triazole derivatives, it could be interesting to explore its potential applications in medicinal chemistry.